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Compound of Interest

7-Methoxy-1,2,3,4-

Compound Name: tetrahydronaphthalen-2-amine
hydrochloride

CAS No.: 3880-78-2

Cat. No.: B3036635

Get Quote

Executive Summary & Compound Identity

7-Methoxy-2-aminotetralin (7-MAT) is a bicyclic amine frequently utilized as a rigid analogue of
phenethylamine in structure-activity relationship (SAR) studies targeting dopamine (

) and serotonin (

) receptors. Its rigid tetralin scaffold restricts conformational freedom, often enhancing receptor
selectivity compared to flexible chain analogues.

The hydrochloride salt is the preferred form for stability and solubility in aqueous media.
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Property Data

7-methoxy-1,2,3,4-tetrahydronaphthalen-2-

IUPAC Name ] ]

amine hydrochloride
Common Name 7-Methoxy-2-aminotetralin HCI

13575-74-1 (Free Base); 121216-42-0 (S-
CAS Number )

isomer)
Molecular Formula
Molecular Weight 213.70 g/mol (Salt); 177.24 g/mol (Free Base)
Appearance White to off-white crystalline solid

Soluble in Water, DMSO, Methanol; Sparingly

Solubilit
Y soluble in Acetone

Structural Analysis & Isomer Differentiation

A critical challenge in tetralin chemistry is distinguishing regioisomers (5-, 6-, 7-, or 8-methoxy).
The 7-methoxy substitution pattern creates a unique spin system in the aromatic region that
distinguishes it from the 5- and 8-methoxy isomers.

e 7-Methoxy Isomer (1,2,4-trisubstituted benzene ring):
o Possesses one isolated aromatic proton (H-8) and two adjacent protons (H-5, H-6).

o NMR Signature: Aromatic region shows one singlet/meta-doublet (H-8), one ortho-doublet
(H-5), and one doublet of doublets (H-6).

e 5- or 8-Methoxy Isomers (1,2,3-trisubstituted benzene ring):
o Possess three adjacent aromatic protons.[1][2]

o NMR Signature: Aromatic region shows a triplet (middle proton) and two doublets.

Isomer Differentiation Logic
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Unknown Methoxy-2-Aminotetralin

Analyze Aromatic Region (1H NMR)

3 Adjacent H \ Isolated H

Pattern: 1 Triplet + 2 Doublets Pattern: 1 Singlet (or d, J~2Hz) +
(Vicinal Coupling only) 1 Doublet + 1 dd

Diagnosis: 5-OMe or 8-OMe Isomer Diagnosis: 6-OMe or 7-OMe Isomer
(1,2,3-substitution) (1,2,4-substitution)

Distinguish 6 vs 7

NOE Experiment:
Irradiate OMe peak

Enhancement of H-6 & H-8

(CONFIRMED 7-OMe)

Click to download full resolution via product page
Figure 1: Decision tree for distinguishing tetralin regioisomers using NMR coupling patterns.
Spectroscopic Characterization
Nuclear Magnetic Resonance ( H & C NMR)

Solvent: DMSO-

(Preferred for salt) or Methanol-

. Internal Standard: TMS (
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0.00 ppm) or residual solvent peak.

H NMR Data (400 MHz, DMSO-

)

The amine hydrochloride protons (

) typically appear as a broad singlet around 8.0—8.5 ppm in DMSO but exchange rapidly in

Methanol-
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Position

Shift (

ppm)

Multiplicity

Coupling (

Hz)

Assignment
Logic

8.10 - 8.40

brs

Ammonium
protons

(exchangeable).

6.98 - 7.05

8.2

Ortho-coupled to
H-6.

H-6

6.70 - 6.75

dd

8.2,2.6

Ortho to H-5,
Meta to H-8.

H-8

6.60 - 6.65

d (ors)

2.6

Meta-coupled to
H-6; isolated by
OMe and alkyl

ring.

OMe

3.68 -3.72

Characteristic

methoxy singlet.

H-2

3.35-3.50

Methine proton
at chiral center

(alpha to amine).

H-1

2.95-3.10

dd/m

Benzylic,
diastereotopic

methylene.

2.65-2.80

Benzylic,
diastereotopic

methylene.

H-3

1.95-215

Homobenzylic
methylene
(bridge).

H-3'

1.65-1.80

Homobenzylic
methylene
(bridge).
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C NMR Data (100 MHz, DMSO-

)
Shift (
Carbon Type Assignment
ppm)
Aromatic C-O 157.5-158.5 C-7 (Ipso to Methoxy)
Aromatic C 135.0-136.0 C-8a (Quaternary bridgehead)
Aromatic C 129.5 - 130.5 C-5
Aromatic C 126.0 - 127.0 C-4a (Quaternary bridgehead)
Aromatic C 113.5-1145 C-6
Aromatic C 111.0-112.0 C-8
Methoxy 55.0 - 55.5
Aliphatic C-N 47.5-485 C-2 (Chiral center)
Benzylic 34.0-35.5 C-1
Benzylic 27.5-28.5 C-4
Aliphatic 25.5-26.5 C-3

Mass Spectrometry (MS)

Method: Electrospray lonization (ESI) in Positive Mode. Matrix/Solvent: Methanol/Water + 0.1%

Formic Acid.

e Molecular lon (
):
178.12 (Calculated for
).

e Adducts: May observe
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at

200.1 or
dimer at
355.2.

Fragmentation Pathway (MS/MS)

The fragmentation of aminotetralins follows a predictable pathway involving the loss of
ammonia (deamination) and Retro-Diels-Alder (RDA) collapse of the saturated ring.

Parent lon Loss of NH3 RDA Cleavage Tropylium-like lon
[M+H]+ =178.1 [M-NH3]+ = 161.1 (Retro-Diels-Alder) m/z ~ 119/121

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway for 7-methoxy-2-aminotetralin in ESI-MS/MS.

Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).
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Wavenumber (

Assignment Notes
)
Broad, multiple bands
2800 - 3200 Stretch (Amine Salt) characteristic of
Often obscured by the broad
2835 - 2850 Stretch (Methoxy) amine band
1600, 1500 Aromatic Stretch Sharp bands
1240 - 1260 Stretch Strong intensity (Asymmetric)
Symmetric stretch of the
1030 - 1050 Stretch
group
) ) Pattern indicative of 1,2,4-
750 - 850 Aromatic C-H Bending

substitution

Experimental Protocols
Sample Preparation for NMR

To ensure sharp peaks and prevent salt aggregation:

e Weigh 5-10 mg of 7-methoxy-2-aminotetralin HCI.

e Dissolve in 0.6 mL of DMSO-

(preferred) or Methanol-

¢ Note: If using

, add 1 drop of
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to free-base in situ, or the salt may not dissolve/shim well. DMSO is superior for the salt
form.

Purity Assessment (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
o Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

» Mobile Phase B: Acetonitrile + 0.1% TFA.

o Gradient: 5% B to 95% B over 10 minutes.

» Detection: UV at 280 nm (Absorption max of the methoxy-benzene chromophore).

o Retention Time: Expect elution around 4.5-5.5 min depending on flow rate (1.0 mL/min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 1. compoundchem.com [compoundchem.com]
e 2. chemistryconnected.com [chemistryconnected.com]

e To cite this document: BenchChem. [Comprehensive Spectroscopic Guide: 7-Methoxy-2-
Aminotetralin Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3036635/docs#comprehensive-spectroscopic-guide-
7-methoxy-2-aminotetralin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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